molecular formula C7H12N2O3 B6204618 1-(methylcarbamoyl)pyrrolidine-3-carboxylic acid CAS No. 1342274-73-0

1-(methylcarbamoyl)pyrrolidine-3-carboxylic acid

Cat. No. B6204618
CAS RN: 1342274-73-0
M. Wt: 172.2
InChI Key:
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Description

“1-(methylcarbamoyl)pyrrolidine-3-carboxylic acid” is a chemical compound . It is a derivative of pyrrolidine-3-carboxylic acid . The molecular formula of this compound is C7H12N2O3 .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(methylcarbamoyl)pyrrolidine-3-carboxylic acid involves the reaction of pyrrolidine-3-carboxylic acid with methyl isocyanate to form 1-(methylcarbamoyl)pyrrolidine-3-carboxylic acid.", "Starting Materials": [ "Pyrrolidine-3-carboxylic acid", "Methyl isocyanate" ], "Reaction": [ "Step 1: Pyrrolidine-3-carboxylic acid is dissolved in a suitable solvent such as dichloromethane.", "Step 2: Methyl isocyanate is added dropwise to the solution of pyrrolidine-3-carboxylic acid while stirring at room temperature.", "Step 3: The reaction mixture is stirred for several hours until completion.", "Step 4: The solvent is evaporated under reduced pressure to obtain the crude product.", "Step 5: The crude product is purified by recrystallization or column chromatography to obtain pure 1-(methylcarbamoyl)pyrrolidine-3-carboxylic acid." ] }

CAS RN

1342274-73-0

Product Name

1-(methylcarbamoyl)pyrrolidine-3-carboxylic acid

Molecular Formula

C7H12N2O3

Molecular Weight

172.2

Purity

95

Origin of Product

United States

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